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Cat. No.: B593814 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
SGC2085 hydrochloride is a potent and selective small molecule inhibitor of Coactivator

Associated Arginine Methyltransferase 1 (CARM1), also known as Protein Arginine

Methyltransferase 4 (PRMT4).[1][2][3] CARM1 is a key epigenetic regulator that catalyzes the

asymmetric dimethylation of arginine residues on both histone and non-histone proteins,

playing a crucial role in transcriptional activation, RNA processing, and signal transduction.

Dysregulation of CARM1 activity has been implicated in various cancers, making it a significant

target for therapeutic development. SGC2085 hydrochloride serves as a valuable chemical

probe for elucidating the biological functions of CARM1 in vitro.

Note: SGC2085 hydrochloride exhibits poor cell permeability, leading to a lack of significant

activity in cell-based assays.[1][2] Therefore, its primary application is in in vitro biochemical

and enzymatic assays.
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Target Enzyme IC50 Value Selectivity Assay Type

CARM1 (PRMT4) 50 nM

>100-fold vs. other

PRMTs (except

PRMT6)

Cell-free enzymatic

assay

PRMT6 5.2 µM -
Cell-free enzymatic

assay

Data compiled from multiple sources.[1][2][4]

Table 2: Selectivity Profile of SGC2085 Hydrochloride
Protein Methyltransferase Inhibition

PRMT1 No significant inhibition

PRMT3 No significant inhibition

PRMT5 No significant inhibition

PRMT7 No significant inhibition

PRMT8 No significant inhibition

This table illustrates the high selectivity of SGC2085 for CARM1 over other protein arginine

methyltransferases.[3]

Signaling Pathways
CARM1 is a critical coactivator in several signaling pathways implicated in cancer

development, including the Estrogen Receptor (ER) and Wnt/β-catenin signaling pathways.
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Prepare Reaction Mix:
- Recombinant CARM1
- Histone H3 substrate
- SGC2085 or DMSO

Initiate Reaction:
Add [3H]-S-adenosylmethionine

Incubate at 30°C

Stop Reaction

Separate proteins by SDS-PAGE

Detect 3H incorporation:
- Scintillation counting

- Autoradiography

Data Analysis:
Calculate IC50
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Crosslink proteins to DNA
(Formaldehyde)

Lyse cells and sonicate
to shear chromatin

Immunoprecipitate with
anti-CARM1 or anti-histone

modification antibody

Wash and elute
protein-DNA complexes

Reverse crosslinks and
purify DNA

Analyze DNA by qPCR or sequencing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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